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Compound of Interest

Compound Name: 3-Phenylpropyl! acetate

Cat. No.: B089845

An In-depth Technical Guide to 3-Phenylpropyl Acetate

This document provides a comprehensive overview of the chemical properties, structure, and
relevant experimental protocols for 3-phenylpropyl acetate, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and Nomenclature

3-Phenylpropyl acetate, also known as hydrocinnamyl acetate, is the acetate ester of 3-

phenylpropan-1-ol.[1] It is a member of the benzene and substituted derivatives class of
organic compounds.[2]
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Identifier Value

IUPAC Name 3-phenylpropyl acetate[1]

Hydrocinnamyl acetate, Acetic acid 3-

Synonyms phenylpropyl ester, Benzenepropanol, 1-
acetate[1][3]

CAS Number 122-72-5[4]

Molecular Formula C11H1402[3]

Molecular Weight 178.23 g/mol [1][3]

INChl=1S/C11H1402/c1-10(12)13-9-5-8-11-6-3-

InChl

2-4-7-11/h2-4,6-7H,5,8-9H2,1H3[1]
InChiKey JRIGKUTZNBZHNK-UHFFFAOY SA-N[1]
SMILES CC(=0)0OCCCC1=CC=CC=C1[1]

Physicochemical Properties

3-Phenylpropyl acetate is a colorless liquid with a characteristic floral and spicy odor.[1][4] It is
used in perfume compositions and as a flavoring agent.[4]
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Property Value

Appearance Clear, colorless liquid[3][4][5]
Odor Floral, spicy, balsamic[4][6]
Boiling Point 244-245 °C[1][4][5]

Melting Point -60 °C[7]

Density 1.012 g/mL at 25 °C[4]
Refractive Index 1.494-1.498 at 20 °C[1][5]
Solubility Insoluble in water; soluble in oils[1]
Vapor Pressure <0.01 hPa at 20 °C

Flash Point >100 °C (>212 °F)[6]
Autoignition Temperature 445 °C

Chemical Structure

The structure of 3-phenylpropyl acetate consists of a phenyl group attached to a propyl chain,
which is in turn esterified with an acetate group.

Caption: Chemical structure of 3-phenylpropyl acetate.

Spectroscopic Data
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1H NMR (CDCls, 250 MHz) & (ppm) 13C NMR (CDCls, 62.5 MHz) & (ppm)
7.2-7.0 (m, 5H) 171.1
4.0 (t, 2H, J = 6.5 Hz) 141.1
2.6 (t, 2H, J = 7.6 Hz) 128.4
1.97 (s, 3H) 128.3
1.88 (g, 2H, J = 7.5 Hz) 126.0
63.8

32.1

30.1

20.9

Source:[8]

Experimental Protocols
Synthesis of 3-Phenylpropyl Acetate

A common method for the synthesis of 3-phenylpropyl acetate is the acetylation of 3-
phenylpropanol.[8] A typical laboratory-scale procedure is as follows:

To a solution of triphenylphosphine dibromide (PhsPBrz) and ammonium acetate (NHsOAc)
in a suitable solvent, add 3-phenylpropanol.

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, filter the reaction mixture to remove the precipitated ammonium bromide
(NHaBr).

» Evaporate the solvent from the filtrate.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., n-hexane/EtOAc, 3:1) to yield pure 3-phenylpropyl acetate.
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Caption: Workflow for the synthesis of 3-phenylpropyl acetate.

Safety and Handling

3-Phenylpropyl acetate is not classified as a hazardous substance according to the Globally
Harmonized System (GHS).[9] It is considered to have low acute toxicity, with an oral LD50 of
4700 mg/kg in rats.[9] It is not a skin or eye irritant and is not known to be a sensitizer.[9]
Standard laboratory safety precautions, including the use of personal protective equipment,
should be followed when handling this chemical. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS).[10]

Applications

3-Phenylpropyl acetate is primarily used as a fragrance ingredient in perfumes, cosmetics,
and other personal care products.[5] It is also utilized as a flavoring agent in food and
beverages.[6] In a research context, it can serve as an intermediate in organic synthesis.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Phenylpropyl acetate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089845#3-phenylpropyl-acetate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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